![molecular formula C13H14N2O2 B287657 N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide](/img/structure/B287657.png)
N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide
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Overview
Description
N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide, also known as DMC, is a synthetic compound that has been studied for its potential use in scientific research. DMC is a member of the isoxazole family of compounds, which are known for their diverse range of biological activities. In recent years, DMC has gained attention for its potential as a research tool in the fields of neuroscience and cancer research.
Mechanism of Action
The exact mechanism of action of N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. In the brain, this compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. In cancer cells, this compound has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In the brain, this compound has been shown to increase the expression of antioxidant enzymes and reduce the production of reactive oxygen species, which can cause cellular damage. In cancer cells, this compound has been shown to inhibit cell proliferation and induce apoptosis, or programmed cell death.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide in scientific research is that it is a synthetic compound that can be easily synthesized and purified. Additionally, this compound has been shown to have low toxicity and is relatively stable under a variety of conditions. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide. In the field of neuroscience, further studies could investigate the potential use of this compound in the treatment of neurodegenerative diseases. In cancer research, future studies could focus on identifying the specific signaling pathways that are affected by this compound and developing new cancer therapies based on these findings. Additionally, future studies could investigate the potential use of this compound in other areas of research, such as inflammation and autoimmune diseases.
Synthesis Methods
N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide can be synthesized using a variety of methods, including the reaction of 2,6-dimethylphenyl isocyanate with 5-methylisoxazole-4-carboxylic acid. Other methods for synthesizing this compound involve the use of different reagents and catalysts, but the overall process typically involves the coupling of the isocyanate and isoxazole moieties.
Scientific Research Applications
N-(2,6-dimethylphenyl)-5-methyl-4-isoxazolecarboxamide has been studied for its potential use in a variety of scientific research applications. In the field of neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, this compound has been shown to have antiproliferative effects and may be useful in the development of new cancer therapies.
properties
Molecular Formula |
C13H14N2O2 |
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Molecular Weight |
230.26 g/mol |
IUPAC Name |
N-(2,6-dimethylphenyl)-5-methyl-1,2-oxazole-4-carboxamide |
InChI |
InChI=1S/C13H14N2O2/c1-8-5-4-6-9(2)12(8)15-13(16)11-7-14-17-10(11)3/h4-7H,1-3H3,(H,15,16) |
InChI Key |
KGRKQAGMOYXQOU-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=C(ON=C2)C |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)C2=C(ON=C2)C |
Origin of Product |
United States |
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